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Compound of Interest

Compound Name:
3-Fluoro-5-

(methoxycarbonyl)benzoic acid

Cat. No.: B1343704 Get Quote

An In-depth Technical Guide to Handling 3-Fluoro-5-(methoxycarbonyl)benzoic Acid for

Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling precautions for 3-Fluoro-5-
(methoxycarbonyl)benzoic acid, a key intermediate in pharmaceutical synthesis. Due to the

limited availability of a specific Safety Data Sheet (SDS) for this exact compound, this

document compiles and extrapolates best practices from SDS of structurally similar

compounds, including other fluorinated and methoxycarbonyl-substituted benzoic acids. The

information herein is intended to provide a robust framework for safe handling in a laboratory

and drug development setting.

Hazard Identification and Classification
Based on analogous compounds, 3-Fluoro-5-(methoxycarbonyl)benzoic acid is anticipated

to be classified as an irritant. The primary hazards are associated with direct contact and

inhalation of dust particles.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[2][3][4][5]

Signal Word: Warning[1][2][3][5]

Toxicological Data
While specific toxicological data for 3-Fluoro-5-(methoxycarbonyl)benzoic acid is not readily

available, data for the parent compound, Benzoic Acid, is provided for reference. It is crucial to

handle all new chemical entities with the assumption of high toxicity until proven otherwise.

Compound Toxicity Metric Value Species

Benzoic Acid Acute Oral LD50 1700 mg/kg Rat

Benzoic Acid Acute Oral LD50 1940 mg/kg Mouse

Benzoic Acid Acute Oral LD50 2000 mg/kg Dog

Benzoic Acid Acute Dermal LD50 10000 mg/kg Rabbit

This data is for Benzoic Acid and should be used as a conservative reference.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or goggles.[1] A face

shield may be necessary for

larger quantities.

To prevent eye contact with

dust particles, which can cause

serious irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use.

To prevent skin contact and

irritation.[1]

Respiratory Protection

Use a NIOSH-approved dust

respirator or work in a certified

chemical fume hood.

To avoid inhalation of dust

particles, which can lead to

respiratory tract irritation.[1][6]

Skin and Body Protection

Laboratory coat. For larger

scale operations, consider a

full suit and boots.

To prevent contamination of

personal clothing and skin.[1]

[6]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize dust inhalation.

[2][3][5]

Avoid generating dust.[7]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in the work area.[8][9]

Storage:

Store in a tightly closed container.[1][2][4][5][10]
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Keep in a cool, dry, and dark place.[1]

Store away from incompatible materials such as strong oxidizing agents.[1][7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][2][3] Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, seek medical

advice/attention.[1][2][3]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

[1][2][3][10] If skin irritation occurs, get medical

advice/attention.[1][2][3][10]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[2][3][4][10] If you feel

unwell, call a poison center or doctor.[2][3]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

medical advice/attention if you feel unwell.[6]

Spill and Disposal Procedures
Spill Response Workflow
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Spill Detected

Evacuate Immediate Area
& Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent Spread)

Clean Up Spill
- Gently sweep solid material

- Use inert absorbent for solutions
- Avoid raising dust

Decontaminate Area
with Soap and Water

Place Waste in a Sealed,
Labeled Container for Disposal

Report Incident to Supervisor
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Exposure Event Occurs

Identify Route of Exposure

Skin Contact:
- Remove contaminated clothing

- Wash with plenty of soap & water

 Skin 

Eye Contact:
- Rinse cautiously with water for 15 min

- Remove contact lenses if possible

 Eyes 

Inhalation:
- Move to fresh air

- Keep comfortable for breathing

 Inhalation 

Seek Medical Attention if
Irritation or Symptoms Persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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